1-(4-Ethoxyphenyl)-3-(2-ethyl-1-piperidinyl)-2,5-pyrrolidinedione

• Molecular Formula: C19H26N2O3
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 1-(4-ethoxyphenyl)-3-(2-ethylpiperidin-1-yl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C19H26N2O3/c1-3-14-7-5-6-12-20(14)17-13-18(22)21(19(17)23)15-8-10-16(11-9-15)24-4-2/h8-11,14,17H,3-7,12-13H2,1-2H3
• InChI Key: DEYMRGFPFBMRFM-UHFFFAOYSA-N
• SMILES: CCC1CCCCN1C2CC(=O)N(C2=O)C3=CC=C(C=C3)OCC

Description

1-(4-Ethoxyphenyl)-3-(2-ethyl-1-piperidinyl)-2,5-pyrrolidinedione, also known as Etizolam, is a benzodiazepine analog that has gained popularity in recent years due to its anxiolytic and sedative properties. It was first synthesized in 1972 by a Japanese pharmaceutical company, and since then, it has been used in scientific research to study its mechanism of action and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(4-Ethoxyphenyl)-3-(2-ethyl-1-piperidinyl)-2,5-pyrrolidinedione is not fully understood, but it is believed to work by enhancing the activity of gamma-aminobutyric acid (GABA), a neurotransmitter that inhibits the activity of neurons in the brain. This results in a calming effect on the central nervous system, leading to reduced anxiety and sedation.
Biochemical and Physiological Effects:
1-(4-Ethoxyphenyl)-3-(2-ethyl-1-piperidinyl)-2,5-pyrrolidinedione has been shown to have several biochemical and physiological effects, including anxiolysis, sedation, muscle relaxation, and anticonvulsant activity. It has also been shown to have a low potential for abuse and dependence, making it a safer alternative to traditional benzodiazepines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-Ethoxyphenyl)-3-(2-ethyl-1-piperidinyl)-2,5-pyrrolidinedione in lab experiments is its high potency and low toxicity, which allows for smaller doses to be used without compromising the results. It also has a shorter half-life than traditional benzodiazepines, which makes it easier to control the duration of its effects. However, one of the limitations of using 1-(4-Ethoxyphenyl)-3-(2-ethyl-1-piperidinyl)-2,5-pyrrolidinedione in lab experiments is its limited availability, which can make it difficult to obtain for research purposes.

Future Directions

Future research on 1-(4-Ethoxyphenyl)-3-(2-ethyl-1-piperidinyl)-2,5-pyrrolidinedione could focus on its potential therapeutic applications in the treatment of anxiety, insomnia, and other psychiatric disorders. It could also explore its mechanism of action in more detail to better understand how it works in the brain. Additionally, studies could be conducted to investigate its potential side effects and long-term safety profile.

Synthesis Methods

The synthesis of 1-(4-Ethoxyphenyl)-3-(2-ethyl-1-piperidinyl)-2,5-pyrrolidinedione involves several steps, including the reaction of 2-ethyl-1-piperidinyl-magnesium bromide with 1-(4-ethoxyphenyl)-1,3-dihydro-2H-benzimidazole-2-thione, followed by oxidation with potassium permanganate and cyclization with acetic anhydride. The final product is obtained as a white crystalline powder with a melting point of 147-148°C.

Scientific Research Applications

1-(4-Ethoxyphenyl)-3-(2-ethyl-1-piperidinyl)-2,5-pyrrolidinedione has been used in scientific research to study its potential therapeutic applications in the treatment of anxiety, insomnia, and other psychiatric disorders. It has been shown to be effective in reducing anxiety and inducing sleep in animal models, and it has also been studied as a potential treatment for alcohol withdrawal syndrome.